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Compound of Interest

Compound Name: Calcium azide

Cat. No.: B090806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup

and execution of the photolysis of calcium azide. The information is intended for qualified

researchers and laboratory personnel.

Disclaimer: Calcium azide is an energetic material that is sensitive to shock, heat, and friction.

[1][2] All handling and experimental procedures must be conducted with extreme caution,

adhering to strict safety protocols in a controlled laboratory environment.[3]

Application Notes
The photolysis of calcium azide, Ca(N₃)₂, involves the decomposition of the compound upon

exposure to ultraviolet (UV) light.[3] This process generates reactive nitrogen species and

nitrogen gas, making it a subject of interest in materials science and synthetic chemistry.[3]

Key applications and research areas include:

Synthesis of Energetic Materials: The controlled decomposition of calcium azide to produce

nitrogen gas is relevant in the development of propellants and pyrotechnics.[3]

Generation of Reactive Nitrogen Species: Photolysis can produce reactive intermediates that

may be utilized in various organic synthesis pathways.[3]
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Solid-State Chemistry: Studying the kinetics and mechanism of calcium azide photolysis

provides insights into solid-state decomposition reactions and the effects of light on ionic

crystals.[4]

The photolytic decomposition of calcium azide typically proceeds through three distinct

phases: an induction period, an acceleratory period, and a decay period, with the kinetics and

activation energies varying with temperature.[4]

Quantitative Data Summary
The activation energies for the different stages of calcium azide photolysis are dependent on

the temperature range, as determined in studies using a high-intensity UV light source.[4]

Temperature Range (°C) Photolysis Stage Activation Energy (kJ/mol)

7 to 60 Induction Period 32.7

> 60 Induction Period 45.4

7 to 60 Acceleratory Period Not specified in source

> 60 Acceleratory Period 52.6

< 7 Decay Period 1.8

> 60 Decay Period 72.9

Data sourced from a study on the photolysis and co-irradiated decomposition of calcium
azide.[4]

Experimental Protocols
1. Safety Precautions

Handling: Calcium azide is sensitive to impact and can detonate.[1][2] Handle with non-

metal spatulas and tools to avoid the formation of highly explosive heavy metal azides.[5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a face shield, and protective clothing.
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Storage: Store calcium azide in a cool, dry place, protected from light.[5]

Environment: Avoid mixing with acids, as this can form hydrazoic acid, which is highly toxic

and explosive.[5] Do not use halogenated solvents like dichloromethane or chloroform as

reaction media.[5]

Scale: All experiments should be performed on a small scale, typically using only a few

milligrams of the material.[4]

2. Preparation of Calcium Azide

Calcium azide can be synthesized through several methods, including the reaction of

hydrazoic acid with calcium hydroxide or a metathesis reaction between a calcium salt and

another azide, such as sodium azide.[2][3] A common laboratory preparation involves:[4]

Starting with an aqueous slurry of analytical grade calcium hydroxide.

Carefully reacting it with a source of azide ions.

The resulting calcium azide should be thoroughly dried, for instance, over phosphorus

pentoxide (P₄O₁₀).[3]

For photolysis experiments, the material should be ground and sieved to a consistent particle

size (e.g., 63-125 µm).[4]

3. Experimental Setup for Photolysis

This protocol is based on a reported experimental setup for the investigation of calcium azide
photolysis.[4]

Light Source: A high-intensity short-arc mercury lamp (e.g., Osram 100 W) is a suitable UV

source.[4]

Reaction Vessel: A quartz decomposition vessel is required, as quartz is transparent to UV

light. The vessel should have an optically plane bottom to ensure uniform irradiation of the

sample.[4]
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Sample Preparation: Spread a small quantity (approximately 2 mg) of the ground and sieved

calcium azide powder evenly on the bottom of the quartz vessel.[4]

Optical Path: The UV light should be passed through a water filter to absorb infrared

radiation and prevent excessive heating of the sample. An optically plane quartz window

should be used to admit the filtered UV light into the reaction vessel.[4]

Temperature Control: The reaction vessel should be placed in a thermostat or cryostat to

maintain and control the desired reaction temperature. Studies have been conducted in

ranges from -70°C to 95°C.[4]

Atmosphere: The experiment should be conducted under a vacuum or in an inert

atmosphere to prevent side reactions with atmospheric components.

4. Photolysis Procedure

Place approximately 2 mg of finely ground and sieved calcium azide onto the optically plane

bottom of the quartz decomposition vessel.[4]

Assemble the apparatus, ensuring all connections are secure. Place the vessel in a

temperature-controlled housing.

Evacuate the system or purge with an inert gas.

Allow the sample to reach the desired experimental temperature.

Turn on the mercury arc lamp and allow it to stabilize.

Open the shutter to irradiate the sample with UV light.

Monitor the decomposition process. The primary gaseous product of photolysis is nitrogen

(N₂).[3] The extent of decomposition can be monitored by measuring the pressure change of

the evolved nitrogen gas.

Upon completion, turn off the light source and allow the system to return to ambient

conditions before carefully disassembling the apparatus.
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Introducing water vapor during the decay period has been shown to halt the reaction, likely

due to the formation of a UV-opaque layer of calcium hydroxide on the particle surfaces.[4]
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Experimental Workflow for Calcium Azide Photolysis
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Caption: Workflow for the photolysis of calcium azide.
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Proposed Photolysis Mechanism at T > 60°C

Induction Period: Nuclei Formation

Acceleratory Period: Nuclei Growth

N₃⁻ + hν → (N₃⁻)

(N₃⁻) + N₃⁻ → [N₆]²⁻

[N₆]²⁻ → 3N₂ + 2e⁻

Ca²⁺ + 2e⁻ → Ca (metal nucleus)

Caₙ (nucleus) → Caₙ⁺ + e⁻

Rate-determining step
Eₐ = 45.4 kJ/mol

Caₙ⁺ + (N₃⁻)* → Caₙ + N₃

Caₙ + Ca²⁺ + 2e⁻ → Caₙ₊₁

N₃ + N₃⁻ → 3N₂ + e⁻

Rate-determining step
Eₐ = 52.6 kJ/mol

Click to download full resolution via product page

Caption: Proposed photolysis reaction mechanism.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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